Cas no 27604-23-5 (5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one)

5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one structure
27604-23-5 structure
Product Name:5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
CAS No:27604-23-5
MF:C7H8ClN5O
MW:213.624319076538
CID:2115000
Update Time:2023-11-19

5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-6-(ethylamino)-1,3-dihydro-2H-Imidazo[4,5-b]pyrazin-2-one
    • CID 129415786
    • 2H-Imidazo[4,5-b]pyrazin-2-one, 5-chloro-6-(ethylamino)-1,3-dihydro-
    • Inchi: 1S/C7H8ClN5O/c1-2-9-4-3(8)10-5-6(11-4)13-7(14)12-5/h2H2,1H3,(H3,9,10,11,12,13,14)
    • InChI Key: KEFMUOXGZJNLLY-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=C2C(=N1)NC(N2)=O)NCC

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Topological Polar Surface Area: 78.9

Experimental Properties

  • Density: 1.81±0.1 g/cm3(Predicted)
  • Boiling Point: 286.9±50.0 °C(Predicted)
  • pka: 2.90±0.20(Predicted)
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